N-Methyl-N-[2-[(4-methylthiadiazol-5-yl)methylamino]-2-oxoethyl]prop-2-enamide

• IUPAC Name: N-methyl-N-[2-[(4-methylthiadiazol-5-yl)methylamino]-2-oxoethyl]prop-2-enamide
• InChI: InChI=1S/C10H14N4O2S/c1-4-10(16)14(3)6-9(15)11-5-8-7(2)12-13-17-8/h4H,1,5-6H2,2-3H3,(H,11,15)
• InChI Key: KTJKHJANAQUTOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)CNC(=O)CN(C)C(=O)C=C
• Molecular Formula: C10H14N4O2S
• Molecular Weight: 254.31 g/mol

Description

The compound is a derivative of thiazole, which is a heterocyclic compound with a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. Thiazoles are known to have diverse biological activities and are found in many potent biologically active compounds.

Molecular Structure Analysis

Thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The specific structure of your compound would depend on the positions of the substituents on the thiazole ring.

Chemical Reactions Analysis

The chemical reactivity of thiazole derivatives can vary widely depending on their specific structures. The thiazole ring itself can undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical activity of the compound. Thiazole derivatives are known to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities.

Future Directions

The future research directions would depend on the specific biological or chemical activity of the compound. Thiazole derivatives are a topic of ongoing research due to their diverse biological activities and potential applications in medicinal chemistry.